N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(o-tolylamino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H22N4O3S2/c1-14-5-3-4-6-19(14)26-20(28)11-18-12-30-22(25-18)31-13-21(29)24-17-9-7-16(8-10-17)23-15(2)27/h3-10,12H,11,13H2,1-2H3,(H,23,27)(H,24,29)(H,26,28)
• InChI Key: KALHEHTWZDZRAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C22H22N4O3S2
• Molecular Weight: 454.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(o-tolylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22N4O3S2 and its molecular weight is 454.56. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluation

• Glutaminase Inhibitors for Cancer Treatment: Analogues of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), a potent and selective inhibitor of kidney-type glutaminase (GLS), have been explored for their potential in cancer therapy. Structure-activity relationship studies have identified analogues with comparable potency to BPTES but with improved drug-like properties and solubility. One such analogue demonstrated the ability to inhibit the growth of human lymphoma B cells in vitro and in a mouse xenograft model (Shukla et al., 2012).

Antimicrobial Activity

• Novel Sulphonamide Derivatives: A study on the synthesis and antimicrobial activity of novel sulphonamide derivatives, including aminothiazole, amino-oxazole, and quinazoline-2-yl compounds, revealed significant activity against various microbial strains. Theoretical calculations correlated with experimental findings, suggesting potential for the development of new antimicrobial agents (Fahim & Ismael, 2019).

Heterocyclic Compound Synthesis

• Antitumor Activity of Benzothiazole Derivatives

  The synthesis and evaluation of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with various heterocyclic ring systems showed considerable anticancer activity against a range of cancer cell lines. This highlights the therapeutic potential of these compounds in oncology (Yurttaş et al., 2015).

• Anticancer Agents Based on 5-Methyl-4-Phenyl Thiazole Derivatives

  The synthesis of new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and their evaluation as anticancer agents revealed compounds with high selectivity and apoptosis induction capabilities, presenting a new avenue for cancer treatment research (Evren et al., 2019).

Antimicrobial and Antifungal Agents

• Thiazolidin-4-One Derivatives: Synthesis of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives demonstrated promising antimicrobial and antifungal activities, suggesting their potential as therapeutic agents against infectious diseases (Baviskar et al., 2013).